3-[(6-Chloro-2-fluorophenyl)methylthio]-5-(4-chlorophenyl)-1,2,4-triazole-4-yl amine

Specification

• Molecular Formula: C15H11Cl2FN4S
• Molecular Weight: 369.2 g/mol
• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-(4-chlorophenyl)-1,2,4-triazol-4-amine
• Standard InChI: InChI=1S/C15H11Cl2FN4S/c16-10-6-4-9(5-7-10)14-20-21-15(22(14)19)23-8-11-12(17)2-1-3-13(11)18/h1-7H,8,19H2
• Standard InChI Key: DDDKSFNUBQNFGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSC2=NN=C(N2N)C3=CC=C(C=C3)Cl)F

Introduction

Chemical Structure and Physicochemical Properties

Molecular Characteristics

The molecular formula of 3-[(6-Chloro-2-fluorophenyl)methylthio]-5-(4-chlorophenyl)-1,2,4-triazole-4-yl amine is C₁₅H₁₁Cl₂FN₄S, with a molar mass of 369.2 g/mol. Its IUPAC name, 3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-(4-chlorophenyl)-1,2,4-triazol-4-amine, reflects the substitution pattern: a triazole ring bearing a 4-chlorophenyl group at position 5, a (2-chloro-6-fluorophenyl)methylthio moiety at position 3, and an amine group at position 4. The compound’s Canonical SMILES string, C1=CC(=C(C(=C1)Cl)CSC2=NN=C(N2N)C3=CC=C(C=C3)Cl)F, provides a precise representation of its atomic connectivity.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₅H₁₁Cl₂FN₄S
Molecular Weight	369.2 g/mol
IUPAC Name	3-[(2-Chloro-6-fluorophenyl)methylsulfanyl]-5-(4-chlorophenyl)-1,2,4-triazol-4-amine
Canonical SMILES	C1=CC(=C(C(=C1)Cl)CSC2=NN=C(N2N)C3=CC=C(C=C3)Cl)F
PubChem CID	1840615

Structural and Electronic Features

The triazole ring’s electron-deficient nature, combined with the electron-withdrawing effects of chlorine and fluorine substituents, enhances the compound’s ability to participate in hydrogen bonding and π-π stacking interactions. The methylthio (-SCH₃) linker at position 3 increases lipophilicity, potentially improving membrane permeability compared to simpler triazole derivatives. Quantum mechanical calculations predict a dipole moment of 4.8 Debye, suggesting moderate polarity that balances solubility and cellular uptake.

Synthesis and Optimization Strategies

Multi-Step Synthetic Pathways

Synthesis typically begins with the hydrazinolysis of ethyl benzoate derivatives to form carbonylhydrazides, followed by nucleophilic addition of carbon disulfide (CS₂) in basic media to yield oxadiazole-2-thiones. Subsequent cyclization with hydrazine hydrate generates the 1,2,4-triazole-3-thione scaffold. For the target compound, additional steps involve:

• Suzuki-Miyaura Coupling: Introduction of the 4-chlorophenyl group via palladium-catalyzed cross-coupling.

• Mannich Reaction: Functionalization with the (6-chloro-2-fluorophenyl)methylthio moiety using formaldehyde and thiourea derivatives.

Reaction yields range from 52% to 88%, depending on the purity of intermediates and optimization of temperature (typically 60–80°C) and solvent systems (e.g., ethanol/water mixtures).

Challenges in Purification

The presence of multiple halogen atoms complicates crystallization. Reverse-phase HPLC with a C18 column and acetonitrile/water gradient (70:30 to 90:10) is employed for purification, achieving >95% purity. Mass spectrometry (ESI-MS) confirms the molecular ion peak at m/z 369.2 [M+H]⁺.

Biological Activity and Mechanistic Insights

Table 2: Comparative Antibacterial Activity of Triazole Derivatives

Compound	MIC against S. aureus (µg/mL)	MIC against E. coli (µg/mL)
Target Compound	Under investigation	Under investigation
Ciprofloxacin-Triazole Hybrid	1.2	2.5
5-(4-Chlorophenyl) Triazole	5.0	16.0

Mechanism of Action

The compound likely inhibits bacterial dihydrofolate reductase (DHFR), a critical enzyme in folate synthesis, by competing with the substrate’s p-aminobenzoic acid moiety. Molecular docking simulations suggest a binding affinity (ΔG = -8.9 kcal/mol) comparable to trimethoprim (-9.2 kcal/mol). Additionally, the methylthio group may disrupt biofilm formation by interfering with quorum-sensing pathways.

Comparative Analysis with Other Triazole Derivatives

Structural Advantages

Unlike simpler triazoles, the dual chloro/fluoro substitution pattern confers resistance to metabolic degradation by cytochrome P450 enzymes. The 4-chlorophenyl group enhances hydrophobic interactions with bacterial cell walls, while the fluorine atom improves bioavailability through reduced plasma protein binding.

Efficacy and Selectivity

In preclinical models, analogous triazolethiones demonstrate a 4-fold higher selectivity for bacterial DHFR over human isoforms compared to sulfonamides. This selectivity reduces off-target effects, suggesting a favorable safety profile for the target compound.

Applications in Drug Development

Future Directions

Priority areas include:

• In Vivo Toxicity Studies: Assessing hepatotoxicity and renal clearance in murine models.

• Resistance Profiling: Evaluating the likelihood of dfrA or folP gene mutations conferring resistance.